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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B1604772

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of icosyl acetate, a long-chain fatty
acid ester. The document focuses on its chemical identity, including its IUPAC name and a wide
array of synonyms used in scientific literature and commercial applications.

Chemical Identity

IUPAC Name: icosyl acetate[1][2]

Synonyms: A variety of synonyms for icosyl acetate are in use, reflecting its chemical structure
and historical naming conventions. These include:

Eicosyl acetate[1][2]

n-Eicosyl acetate[1]

Acetic acid icosyl ester[1]

Eicosanyl acetate[1][3][4][5]

1-Eicosanol acetate[1]

Arachidyl acetate[6]
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o Eicosyl ethanoate[3][4][5]
e 1-Eicosanol, 1-acetate[3][4][5]
 Acetic acid, C>19-alkyl esters[1]

Physicochemical Data

A summary of the key physicochemical properties of icosyl acetate is presented in the table
below. This data is essential for researchers working with this compound in various
experimental settings.

Property Value Source
Molecular Formula C22H4402 [1][2]13]
Molecular Weight 340.6 g/mol [1][2]
CAS Registry Number 822-24-2 [11[31[4]1[5]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of icosyl acetate
are crucial for reproducible research. While specific laboratory procedures can vary, a general
methodology for its synthesis involves the esterification of icosanol with acetic acid or its
derivatives.

General Synthesis of Icosyl Acetate via Esterification:

o Reactants: 1-lcosanol (the corresponding C20 fatty alcohol) and an acetylating agent (e.qg.,
acetic anhydride or acetyl chloride) are used as starting materials. A non-reactive solvent
such as toluene or hexane is typically employed.

o Catalyst: A catalytic amount of a strong acid (e.qg., sulfuric acid) or a base (e.g., pyridine) is
often added to facilitate the reaction.

» Reaction Conditions: The reaction mixture is typically heated under reflux for several hours
to drive the esterification to completion. The progress of the reaction can be monitored by
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techniques such as Thin Layer Chromatography (TLC).

* Work-up and Purification: Upon completion, the reaction mixture is cooled and washed with
water and a mild base (e.g., sodium bicarbonate solution) to remove unreacted acid and
catalyst. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the
solvent is removed under reduced pressure. The crude icosyl acetate can be further purified
by column chromatography or recrystallization to yield the pure product.

Logical Relationship of Icosyl Acetate Synthesis

The following diagram illustrates the logical workflow for the synthesis of icosyl acetate from

Acid or Base Catalyst

its primary precursors.

1-lcosanol Acetic Acid/Derivative

Esterification Reaction

Purification

Icosyl Acetate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of icosyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nomenclature and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604772#icosyl-acetate-synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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